5-(2,4-Dichlorophenyl)-2-fluorophenol, 95%
Overview
Description
5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% (5-DCPF) is a widely used chemical compound that has been used in numerous scientific research studies. It is a halogenated phenol and is a member of the family of aromatic compounds known as phenols. 5-DCPF can be synthesized through various methods and is used in a variety of research applications.
Scientific Research Applications
5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is used in a variety of scientific research applications, including the study of its pharmacological activity, its use as a reagent in organic synthesis, and its use as a fluorescent dye. 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of certain cancer cell lines. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% has been studied for its potential use as an antibacterial agent, as it has been shown to inhibit the growth of certain bacteria.
Mechanism of Action
The mechanism of action of 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is not completely understood, although it is believed to involve the inhibition of certain enzymes involved in the metabolism of certain compounds. Specifically, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is believed to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is believed to inhibit the enzyme glutathione S-transferase, which is involved in the metabolism of certain toxins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% are not completely understood, although it has been shown to have some effects on certain biochemical and physiological processes. Specifically, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% has been shown to inhibit the activity of certain enzymes involved in the metabolism of certain compounds, including cytochrome P450 and glutathione S-transferase. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% has been shown to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% in laboratory experiments has a number of advantages and limitations. One advantage is that 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is relatively stable and can be stored for long periods of time without significant degradation. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is relatively inexpensive and can be synthesized through a number of methods, making it a cost-effective reagent for laboratory experiments. On the other hand, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is a halogenated phenol, and as such, it is potentially toxic and should be handled with care. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% is a relatively new compound and its effects are not completely understood, so caution should be taken when using it in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% in scientific research. One potential future direction is the use of 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% in the development of new drugs and therapeutics. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% could be used in the development of new diagnostic tests and biomarkers. Additionally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% could be used in the development of new materials, such as polymers and nanomaterials. Finally, 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% could be used in the development of new biocatalysts and enzymes.
Synthesis Methods
5-(2,4-Dichlorophenyl)-2-fluorophenol, 95% can be synthesized through a number of methods, including the Williamson ether synthesis, the Buchwald-Hartwig amination, the Suzuki-Miyaura cross-coupling reaction, and the Ullmann reaction. Of these methods, the Williamson ether synthesis is the most commonly used, as it is the most straightforward and efficient method for producing 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95%. In this method, an alkoxide nucleophile is reacted with a halogenated phenol in an ether solvent. The reaction proceeds through a nucleophilic aromatic substitution reaction, resulting in the formation of 5-(2,4-Dichlorophenyl)-2-fluorophenol, 95%.
properties
IUPAC Name |
5-(2,4-dichlorophenyl)-2-fluorophenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2FO/c13-8-2-3-9(10(14)6-8)7-1-4-11(15)12(16)5-7/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLYFIUBUPGWTEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=C(C=C2)Cl)Cl)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684441 |
Source
|
| Record name | 2',4'-Dichloro-4-fluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261971-50-9 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 2′,4′-dichloro-4-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261971-50-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2',4'-Dichloro-4-fluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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